Cas no 590391-08-5 (2-cyclopentyl-1H-indole-3-carbaldehyde)

• Product name: 2-cyclopentyl-1H-indole-3-carbaldehyde
• CAS No: 590391-08-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1017479
• PubChem ID: 3598513

2-cyclopentyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-cyclopentyl-(9CI)
• 2-Cyclopentyl-1H-indole-3-carbaldehyde
• SCHEMBL9300118
• DB-279360
• Z2049889758
• 590391-08-5
• AKOS005144181
• STK894129
• 1H-INDOLE-3-CARBOXALDEHYDE, 2-CYCLOPENTYL-
• BBL021416
• 2-cyclopentyl-1H-indole-3-carbaldehyde

• Inchi： InChI=1S/C14H15NO/c16-9-12-11-7-3-4-8-13(11)15-14(12)10-5-1-2-6-10/h3-4,7-10,15H,1-2,5-6H2
• InChI Key： QWJLWGDYSIBBQE-UHFFFAOYSA-N
• SMILES： C1CCC(C1)C2=C(C3=CC=CC=C3N2)C=O

Computed Properties

• Exact Mass: 213.115
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 399.9±30.0 °C at 760 mmHg
• Flash Point: 202.3±32.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-cyclopentyl-1H-indole-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles